Cas no 2287317-89-7 (5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2287317-89-7
• MF: C₁₂H₁₀N₂O₄S₂
• MW: 310.348800182343
• CID: 6302537
• PubChem ID: 137942847
• Update Time: 2025-11-06

5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6746996
• 5-{[(benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid
• 5-(Phenylmethoxycarbonylamino)-2-sulfanylidene-3H-1,3-thiazole-4-carboxylic acid
• 2287317-89-7
• 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H10N2O4S2/c15-10(16)8-9(20-12(19)13-8)14-11(17)18-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,13,19)(H,14,17)(H,15,16)
• InChI Key： ISFDSPSNSDHJDY-UHFFFAOYSA-N
• SMILES： S1C(NC(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 310.00819915g/mol
• Monoisotopic Mass: 310.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 145Ų

Additional information on 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid (CAS No. 2287317-89-7)

5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid (CAS No. 2287317-89-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and sulfanyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the benzyloxycarbonyl (Cbz) protecting group and carboxylic acid moiety, make it a valuable building block for drug discovery and development.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum biological activities, such as antimicrobial, antiviral, and anticancer properties. Researchers are particularly interested in CAS No. 2287317-89-7 for its potential role in designing novel enzyme inhibitors and small-molecule therapeutics. The compound's sulfhydryl (-SH) group offers reactivity for conjugation or further functionalization, aligning with current trends in click chemistry and bioconjugation techniques.

The synthesis and application of 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid are frequently discussed in academic literature, especially in studies focusing on heterocyclic chemistry and peptide mimetics. Its Cbz-protected amino group ensures stability during synthetic transformations, while the carboxylic acid functionality enables easy derivatization. These attributes make it a preferred choice for researchers exploring structure-activity relationships (SAR) in drug design.

From an industrial perspective, CAS No. 2287317-89-7 is often highlighted in patents related to pharmaceutical intermediates and bioconjugates. The compound's compatibility with modern green chemistry protocols, such as solvent-free reactions or catalytic methods, further enhances its appeal. As sustainability becomes a key focus in chemical manufacturing, the efficient synthesis of this thiazole derivative aligns with global efforts to reduce environmental impact.

Common queries in search engines and AI platforms include: "What is the role of thiazole derivatives in drug discovery?", "How to synthesize 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid?", and "Applications of CAS No. 2287317-89-7 in medicinal chemistry." These questions reflect the growing interest in this compound's utility and mechanistic insights. Additionally, discussions on bioisosteres and scaffold hopping often reference its structural framework.

In summary, 5-{[(Benzyloxy)carbonyl]amino}-2-sulfanyl-1,3-thiazole-4-carboxylic acid (CAS No. 2287317-89-7) represents a critical tool for researchers aiming to develop next-generation therapeutics. Its multifaceted reactivity, combined with the rising demand for heterocyclic scaffolds, positions it as a compound of enduring relevance in both academic and industrial settings.